1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-3-(3,5-dimethylphenyl)-1-(furan-2-ylmethyl)thiourea

• IUPAC Name: 1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-3-(3,5-dimethylphenyl)-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C26H29N3OS/c1-17-7-8-25-24(15-17)23(20(4)27-25)9-10-29(16-22-6-5-11-30-22)26(31)28-21-13-18(2)12-19(3)14-21/h5-8,11-15,27H,9-10,16H2,1-4H3,(H,28,31)
• InChI Key: KRUCIWHLETVBAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCN(CC3=CC=CO3)C(=S)NC4=CC(=CC(=C4)C)C)C
• Molecular Formula: C26H29N3OS
• Molecular Weight: 431.6 g/mol
• CAS No.: 851972-11-7

Description

This compound is a thiourea derivative featuring a complex heterocyclic architecture. Key structural elements include:

• 3,5-Dimethylphenyl group: A substituted benzene ring providing hydrophobicity and influencing binding affinity.
• Furan-2-ylmethyl group: A five-membered oxygen-containing heterocycle, which may enhance solubility or modulate electronic properties.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
1-(2-(2,5-Dimethyl-1H-indol-3-yl)ethyl)-3-(3,5-dimethylphenyl)-1-(furan-2-ylmethyl)thiourea (Target Compound)	C₂₅H₂₈N₄OS	432.58	Furan-2-ylmethyl, 3,5-dimethylphenyl, 2,5-dimethylindole	Oxygen-rich furan may improve solubility; dimethyl groups enhance hydrophobicity
1-[2-(2,5-Dimethyl-1H-indol-3-yl)ethyl]-3-methyl-1-(2-thienylmethyl)thiourea []	C₁₉H₂₃N₃S₂	381.54	Thiophen-2-ylmethyl, methyl group	Sulfur-containing thiophene increases lipophilicity; simpler substituent profile
1-(3,5-Dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea []	C₁₉H₂₁N₃S	323.46	Unsubstituted indole, 3,5-dimethylphenyl	Lacks methyl groups on indole; reduced steric hindrance compared to target
4-[2,5-Dimethyl-1-(4-trifluoromethoxyphenyl)-1H-pyrrol-3-yl]thiazole []	C₁₆H₁₄F₃N₂OS	354.36	Trifluoromethoxyphenyl, thiazole	Fluorine and thiazole enhance metabolic stability; unrelated core structure

Key Comparative Insights

Substituent Impact on Solubility: The target compound’s furan-2-ylmethyl group introduces an oxygen atom, likely improving aqueous solubility compared to the sulfur-containing thiophen-2-ylmethyl analog in .

Steric and Electronic Effects :

• The 2,5-dimethylindole moiety in the target compound adds steric bulk, which may hinder binding to flat aromatic receptors compared to the unsubstituted indole in .
• The trifluoromethoxyphenyl group in introduces strong electron-withdrawing effects, absent in the target compound, which could alter reactivity or stability .

Biological Relevance: Thiourea derivatives are often explored as enzyme inhibitors or receptor modulators.